Cas no 1806941-11-6 (3-(Difluoromethyl)-2-hydroxy-5-methylpyridine-6-acetonitrile)

• Product Name: 3-(Difluoromethyl)-2-hydroxy-5-methylpyridine-6-acetonitrile
• CAS No: 1806941-11-6
• MF: C₉H₈F₂N₂O
• MW: 198.169428825378
• CID: 4888122
• Update Time: 2025-05-22

3-(Difluoromethyl)-2-hydroxy-5-methylpyridine-6-acetonitrile Chemical and Physical Properties

Names and Identifiers

• 3-(Difluoromethyl)-2-hydroxy-5-methylpyridine-6-acetonitrile

• Inchi： 1S/C9H8F2N2O/c1-5-4-6(8(10)11)9(14)13-7(5)2-3-12/h4,8H,2H2,1H3,(H,13,14)
• InChI Key： MQYSFHCZSLLIFS-UHFFFAOYSA-N
• SMILES： FC(C1C(NC(CC#N)=C(C)C=1)=O)F

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 374
• XLogP3: 0.4
• Topological Polar Surface Area: 52.9

Additional information on 3-(Difluoromethyl)-2-hydroxy-5-methylpyridine-6-acetonitrile

3-(Difluoromethyl)-2-hydroxy-5-methylpyridine-6-acetonitrile: A Comprehensive Overview

The compound 3-(Difluoromethyl)-2-hydroxy-5-methylpyridine-6-acetonitrile (CAS No. 1806941-11-6) is a highly specialized organic molecule with significant potential in various fields of chemistry and pharmacology. This compound belongs to the class of pyridine derivatives, which are widely studied due to their unique electronic properties and versatile applications. The structure of this molecule is characterized by a pyridine ring substituted with a difluoromethyl group at position 3, a hydroxyl group at position 2, a methyl group at position 5, and an acetonitrile group at position 6. These substituents collectively influence the molecule's reactivity, stability, and bioavailability.

Recent studies have highlighted the importance of pyridine derivatives in drug discovery, particularly in the development of kinase inhibitors and other bioactive molecules. The presence of the difluoromethyl group introduces electron-withdrawing effects, which can enhance the molecule's ability to interact with biological targets. Additionally, the hydroxyl group at position 2 confers hydrophilic properties, potentially improving the compound's solubility and permeability across biological membranes.

One of the most promising applications of 3-(Difluoromethyl)-2-hydroxy-5-methylpyridine-6-acetonitrile lies in its potential as a precursor for synthesizing advanced pharmaceutical agents. Researchers have explored its role in constructing heterocyclic frameworks that are critical in medicinal chemistry. For instance, the acetonitrile group at position 6 can undergo various transformations, such as nucleophilic substitution or reduction, to yield bioactive intermediates.

In terms of synthesis, this compound is typically prepared through multi-step reactions involving precise control over regioselectivity and stereoselectivity. The synthesis begins with the preparation of a pyridine derivative, followed by successive substitutions to introduce the desired functional groups. Advanced techniques such as microwave-assisted synthesis and catalytic methods have been employed to optimize the reaction conditions and improve yields.

From an environmental standpoint, the stability and degradation pathways of 3-(Difluoromethyl)-2-hydroxy-5-methylpyridine-6-acetonitrile are crucial considerations. Studies indicate that this compound exhibits moderate persistence in aquatic environments, with degradation primarily occurring through hydrolysis under specific pH conditions. However, further research is required to fully understand its environmental impact and potential risks.

In conclusion, 3-(Difluoromethyl)-2-hydroxy-5-methylpyridine-6-acetonitrile (CAS No. 1806941-11-6) represents a valuable addition to the arsenal of organic compounds used in modern chemistry. Its unique structure and functional groups make it a versatile building block for developing innovative materials and pharmaceuticals. As research continues to uncover its full potential, this compound is expected to play an increasingly important role in advancing scientific discoveries across multiple disciplines.